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Compound of Interest

Compound Name: 2,2'-Bisnaloxone

Cat. No.: B1495158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the core physicochemical properties of 2,2'-
Bisnaloxone, a known impurity in naloxone preparations. The data presented is compiled from

various chemical and pharmaceutical reference sources.

Chemical Identity and Molecular Weight
2,2'-Bisnaloxone, also known as dimeric naloxone or Naloxone EP Impurity E, is a substance

that can be found in commercial preparations of the opioid antagonist naloxone[1][2][3]. Its

presence may impact the purity and potency of the final drug product[1].

The key identification and molecular data for 2,2'-Bisnaloxone are summarized in the table

below.

Parameter Value References

Molecular Weight 652.73 g/mol [3][4][5][6][7]

Formula Weight 652.7 [2]

Molecular Formula C₃₈H₄₀N₂O₈ [2][3][4][5][6][7]

CAS Number 211738-08-8 [1][2][4]
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Physicochemical Properties
A summary of the known physical and chemical properties of 2,2'-Bisnaloxone is provided

below.

Property Description References

Appearance
White to beige or yellow

crystalline solid
[1][3]

Solubility

Slightly soluble in chloroform,

DMSO, and methanol. Almost

insoluble in water.

[1][2]

UV Maximum Absorption

(λmax)
229, 275 nm [2]

Storage Temperature -10 to -25°C or -20°C [2][7]

Stability

Stable at room temperature

and pressure, but may

decompose under high

temperature or light. Reported

to be stable for at least 4 years

when stored at -20°C.

[1][2]

Experimental Considerations
Currently, there is limited publicly available information regarding detailed experimental

protocols for the specific synthesis of 2,2'-Bisnaloxone, as it is primarily considered an

impurity formed during the production of naloxone[1]. The focus in the literature is more on its

detection and control in naloxone drug products[1].

Similarly, there is a lack of information on the involvement of 2,2'-Bisnaloxone in specific

biological signaling pathways. Its primary characterization is as a chemical entity related to

naloxone, and extensive biological activity studies do not appear to be widely published.

Due to the absence of detailed experimental workflows or established signaling pathway

interactions in the available literature, the creation of corresponding diagrams is not feasible at
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this time. Researchers investigating this molecule may need to develop their own

methodologies for synthesis and biological characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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